Cas no 630107-82-3 (1-(2-Fluorophenyl)-1,5-dihydro-4H-pyrazolo3,4-dpyrimidin-4-one)

• Product Name: 1-(2-Fluorophenyl)-1,5-dihydro-4H-pyrazolo3,4-dpyrimidin-4-one
• CAS No: 630107-82-3
• MF: C₁₁H₇FN₄O
• MW: 230.19788479805
• MDL: MFCD08556266
• CID: 1646257
• PubChem ID: 135646610
• Update Time: 2025-04-21

1-(2-Fluorophenyl)-1,5-dihydro-4H-pyrazolo3,4-dpyrimidin-4-one Chemical and Physical Properties

Names and Identifiers

• 4H-Pyrazolo[3,4-d]pyrimidin-4-one, 1-(2-fluorophenyl)-1,5-dihydro-
• Compound 47C
• G22234
• 1-(2-Fluorophenyl)-1H-pyrazolo[3,4-d]pyrimidin-4(5H)-one
• STK351220
• 630107-82-3
• Z2696618722
• 1-(2-fluorophenyl)-1,5-dihydro-4H-pyrazolo[3,4-d]pyrimidin-4-one
• AKOS000314039
• 1-(2-FLUOROPHENYL)-5H-PYRAZOLO[3,4-D]PYRIMIDIN-4-ONE
• EN300-230970
• 1-(2-Fluorophenyl)-1h,4h,5h-pyrazolo[3,4-d]pyrimidin-4-one
• SCHEMBL12000897
• DB-131474
• AKOS030649672
• CS-0240996
• 1-(2-fluorophenyl)-2H-pyrazolo[3,4-d]pyrimidin-4-one
• DTXSID901172720
• MFCD08556266
• 1-(2-Fluorophenyl)-1,5-dihydro-4H-pyrazolo3,4-dpyrimidin-4-one

• MDL： MFCD08556266
• Inchi： 1S/C11H7FN4O/c12-8-3-1-2-4-9(8)16-10-7(5-15-16)11(17)14-6-13-10/h1-6H,(H,13,14,17)
• InChI Key： MVCLSWLECDJMRD-UHFFFAOYSA-N
• SMILES： FC1C=CC=CC=1N1C2=C(C(NC=N2)=O)C=N1

Computed Properties

• Exact Mass: 230.06051
• Monoisotopic Mass: 230.06038902g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 1
• Complexity: 348
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 59.3Ų

Experimental Properties

• PSA: 59.28